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Compound of Interest

Compound Name: (6-Methylpyrimidin-4-yl)methanol

Cat. No.: B1321284 Get Quote

An In-Depth Technical Guide to (6-Methylpyrimidin-4-yl)methanol: A Versatile Scaffold for

Modern Drug Discovery

Introduction: The Pyrimidine Core in Medicinal
Chemistry
The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of

numerous biologically active compounds and approved pharmaceuticals.[1][2] As a

fundamental component of nucleobases like cytosine, thymine, and uracil, its role in biological

processes is profound.[1] This inherent biocompatibility and versatile chemical nature have

made pyrimidine derivatives a focal point for the development of therapeutics across a wide

spectrum of diseases, including oncology, infectious diseases, and inflammatory conditions.[3]

Their planar structure and the presence of nitrogen atoms, which can act as hydrogen bond

acceptors, allow for potent and selective interactions with various biological targets, particularly

protein kinases.[3][4]

This guide provides a comprehensive technical overview of (6-Methylpyrimidin-4-
yl)methanol, a key heterocyclic building block. We will delve into its chemical structure,

physicochemical properties, spectroscopic signature, synthesis, and reactivity. As a Senior

Application Scientist, the goal is not merely to present data but to provide context, explaining

the causal relationships behind its synthetic utility and strategic application in the rational

design of next-generation therapeutics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1321284?utm_src=pdf-interest
https://www.benchchem.com/product/b1321284?utm_src=pdf-body
https://tsapps.nist.gov/srmext/msds/8509-MSDS.pdf
https://www.calpaclab.com/6-methylpyrimidin-4-yl-methanol-min-97-500-mg/ala-m177341-500mg
https://tsapps.nist.gov/srmext/msds/8509-MSDS.pdf
https://www.tandfonline.com/doi/pdf/10.3109/14756366.2014.920838
https://www.tandfonline.com/doi/pdf/10.3109/14756366.2014.920838
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c00963
https://www.benchchem.com/product/b1321284?utm_src=pdf-body
https://www.benchchem.com/product/b1321284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and Physicochemical Properties
(6-Methylpyrimidin-4-yl)methanol, identified by CAS Number 74502-82-2, is an aromatic

heterocyclic compound. Its structure consists of a pyrimidine ring substituted with a methyl

group at the 6-position and a hydroxymethyl group at the 4-position.
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Step 1: Esterification

Step 2: Reduction

Step 3: Purification

6-Methylpyrimidine-4-carboxylic acid Ethyl 6-methylpyrimidine-4-carboxylate  Reflux

SOCl₂ or (COCl)₂
Ethanol (Solvent/Reagent)

(6-Methylpyrimidin-4-yl)methanol
(Crude Product)

  0 °C to RT

LiAlH₄ or NaBH₄

Anhydrous THF (Solvent)

(6-Methylpyrimidin-4-yl)methanol
(>97% Purity)

Aqueous Workup
Silica Gel Chromatography

Oxidation

Etherification (Williamson)

Esterification (Fischer)

(6-Methylpyrimidin-4-yl)methanol

6-Methylpyrimidine-4-carbaldehyde
PCC, DMP

Alkyl/Aryl Ether Derivative

1. NaH
2. R-X

Ester Derivative

R-COOH, H⁺

6-Methylpyrimidine-4-carboxylic acid
KMnO₄, H₂CrO₄
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(6-Methylpyrimidin-4-yl)methanol
(Starting Scaffold)

Etherification with R-X
(Adds Side Chain for Selectivity)

Substitution at C2
(e.g., SNAr with Amine)

Lead Compound

ADME/Tox Profiling
(Solubility, Metabolism, Safety)

Optimization Loop

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1321284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1321284?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. tsapps.nist.gov [tsapps.nist.gov]

2. calpaclab.com [calpaclab.com]

3. tandfonline.com [tandfonline.com]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [(6-Methylpyrimidin-4-yl)methanol chemical properties
and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321284#6-methylpyrimidin-4-yl-methanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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